Cas no 92900-67-9 (3,5-Diisobutyl-1,2,4-trithiolane)

• Product Name: 3,5-Diisobutyl-1,2,4-trithiolane
• CAS No: 92900-67-9
• MF: C₁₀H₂₀S₃
• MW: 236.460799217224
• CID: 61587
• Update Time: 2024-03-01

3,5-Diisobutyl-1,2,4-trithiolane Chemical and Physical Properties

Names and Identifiers

• 3,5-Diisobutyl-1,2,4-trithiolane
• 2,5-DIISOBUTYL-1,3,4-TRITHIOLANE
• 3,5-bis(2-methylpropyl)-1,2,4-trithiolane
• 2,4-DIHYDROXY-6-METHYLPYRIDINE
• U014
• 3,5-Bis(2-methylpropyl)-1,2,4-trithiolane (ACI)

• Inchi： 1S/C10H20S3/c1-7(2)5-9-11-10(13-12-9)6-8(3)4/h7-10H,5-6H2,1-4H3
• InChI Key： KDWIVNVANGCLCA-UHFFFAOYSA-N
• SMILES： S1C(CC(C)C)SC(CC(C)C)S1

Computed Properties

• Exact Mass: 236.07300
• Monoisotopic Mass: 236.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2

Experimental Properties

• Density: 1.032
• Boiling Point: 315.77 °C at 760 mmHg
• Flash Point: 138.252 °C
• PSA: 75.90000
• LogP: 4.85900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes Trithiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes